![molecular formula C8H10IN B6274840 3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile CAS No. 2763755-44-6](/img/no-structure.png)
3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile
Overview
Description
3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile is a chemical compound that has garnered significant interest in scientific research due to its unique structure and potential applications. This compound is a derivative of bicyclo[1.1.1]pentane, which is known for its strained ring structure and high reactivity. In 1.1]pentan-1-yl}propanenitrile.
Mechanism of Action
The mechanism of action of 3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile is not well understood, but it is believed to involve the formation of reactive intermediates that can undergo various chemical reactions. These intermediates may react with other molecules in the surrounding environment, leading to the formation of new compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile have not been extensively studied. However, it is believed to be a relatively stable compound that does not readily react with biological molecules. Therefore, it is unlikely to have significant effects on biological systems.
Advantages and Limitations for Lab Experiments
One advantage of 3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile is its high reactivity, which makes it a useful building block for the synthesis of various organic molecules. Additionally, its unique structure makes it a valuable reagent for organic transformations. However, its high reactivity can also be a limitation, as it may react with other molecules in the surrounding environment, leading to unwanted side reactions.
Future Directions
There are several future directions for the study of 3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile. One potential area of research is the development of new synthetic methods for this compound and its derivatives. Additionally, its potential applications in the synthesis of pharmaceuticals and agrochemicals could be further explored. Finally, the mechanism of action of this compound could be studied in greater detail to gain a better understanding of its reactivity and potential applications.
Synthesis Methods
The synthesis of 3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile involves the reaction of bicyclo[1.1.1]pentane with iodine and acrylonitrile. The reaction proceeds through a radical mechanism, where iodine acts as a radical initiator and the resulting iodine radical abstracts a hydrogen atom from the bicyclo[1.1.1]pentane ring. This creates a highly reactive intermediate, which then reacts with acrylonitrile to form the final product.
Scientific Research Applications
3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile has been studied extensively in the field of organic chemistry due to its unique structure and reactivity. This compound has been used as a building block for the synthesis of various organic molecules, including pharmaceuticals and agrochemicals. Additionally, it has been used as a reagent in various organic transformations, such as the synthesis of heterocyclic compounds and the formation of carbon-carbon bonds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile' involves the conversion of a starting material containing a bicyclo[1.1.1]pentane ring system to the desired product through a series of chemical reactions.", "Starting Materials": [ "Bicyclo[1.1.1]pentane", "Iodine", "Propanenitrile", "Sodium hydride", "Diethyl ether", "Acetone", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Bicyclo[1.1.1]pentane is reacted with iodine in the presence of sodium hydride and diethyl ether to form 3-iodobicyclo[1.1.1]pentane.", "Step 2: 3-iodobicyclo[1.1.1]pentane is reacted with propanenitrile in the presence of acetone and hydrochloric acid to form 3-{3-iodobicyclo[1.1.1]pentan-1-yl}propanenitrile.", "Step 3: The product is purified by washing with sodium bicarbonate, sodium chloride, and water." ] } | |
CAS RN |
2763755-44-6 |
Molecular Formula |
C8H10IN |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
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